N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[(4-butylphenyl)carbamothioyl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C20H23N3O4S/c1-3-5-6-14-7-10-16(11-8-14)21-20(28)22-19(24)15-9-12-18(27-4-2)17(13-15)23(25)26/h7-13H,3-6H2,1-2H3,(H2,21,22,24,28)
• InChI Key: URJMQULIUNIVJG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OCC)[N+](=O)[O-]
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide, also known as BAY 11-7082, is a chemical compound that has gained interest in scientific research due to its potential as an anti-inflammatory agent.

Mechanism of Action

N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 acts as an inhibitor of IκB kinase (IKK), a key enzyme involved in the activation of NF-κB. By inhibiting IKK, N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 prevents the translocation of NF-κB into the nucleus, thereby blocking the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 has been shown to have anti-inflammatory, anti-cancer, and anti-angiogenic effects in various in vitro and in vivo models. It has also been shown to induce apoptosis (cell death) in cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 in lab experiments is its specificity for IKK inhibition, which allows for targeted inhibition of NF-κB activity. However, its relatively low solubility in water and potential for cytotoxicity at high concentrations may limit its use in certain experiments.

Future Directions

Future research on N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 could focus on its potential as a therapeutic agent for various inflammatory diseases and cancers. Additionally, further studies could investigate its mechanism of action and potential side effects, as well as the development of more efficient synthesis methods and modifications to improve its solubility and bioavailability.

Synthesis Methods

N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 is synthesized through a multi-step process involving the reaction of 4-nitrobenzoic acid with butylamine to form 4-butylamino-3-nitrobenzoic acid. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-ethoxyaniline to form the final product, N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082.

Scientific Research Applications

N-{[(4-butylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide 11-7082 has been studied for its potential as an anti-inflammatory agent in various diseases, including cancer, arthritis, and cardiovascular diseases. It has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune response.